2-(Bromomethyl)-4-(difluoromethoxy)pyridine

• Molecular Formula: C7H6BrF2NO
• Molecular Weight: 238.03 g/mol
• IUPAC Name: 2-(bromomethyl)-4-(difluoromethoxy)pyridine
• InChI: InChI=1S/C7H6BrF2NO/c8-4-5-3-6(1-2-11-5)12-7(9)10/h1-3,7H,4H2
• InChI Key: MUOULVGVIVYSIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1OC(F)F)CBr

Description

2-(Bromomethyl)-4-(difluoromethoxy)pyridine is a useful research compound. Its molecular formula is C7H6BrF2NO and its molecular weight is 238.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (4-(difluoromethoxy)pyridin-2-yl)methanol (250 mg; 1.42 mmol) in anh. DCM (12 ml) was treated at rt with CBr4 (473 mg; 1.42 mmol), and with PPh3 (374 mg; 1.42 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 1 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 2-(bromomethyl)-4-(difluoromethoxy)pyridine as a yellow oil which was directly used for the next reaction. LC-MS (conditions A): tR=0.56 min.; [M+H]+: 237.92 g/mol.